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Compound of Interest

Compound Name: (-)-Menthyloxyacetic acid

Cat. No.: B3429018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and an overview of

the primary application of (-)-Menthyloxyacetic acid. The information is intended to ensure its

safe and effective use in research and development environments.

Chemical and Physical Properties
(-)-Menthyloxyacetic acid is a chiral carboxylic acid primarily utilized as a resolving agent in

the separation of enantiomers.[1][2] Its physical and chemical properties are summarized in the

table below.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₂O₃ [1]

Molecular Weight 214.31 g/mol [1]

CAS Number 40248-63-3 [3]

Appearance White to off-white solid or liquid [4]

Melting Point 52-55 °C

Boiling Point 163-164 °C at 10 mmHg

Density 1.01 g/mL at 20 °C

Flash Point >230 °F (>110 °C) [5]

Optical Activity
[α]25/D -92.5° (c=4 in

methanol)

Purity ≥97.0% [4]

Safety and Hazard Information
(-)-Menthyloxyacetic acid is classified as an irritant. The following table summarizes its

hazard classifications and associated precautionary statements under the Globally Harmonized

System (GHS).
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Hazard
Class

GHS
Pictogram

Signal
Word

Hazard
Statement(s
)

Precautiona
ry
Statement(s
)

Reference(s
)

Skin Irritation

GHS07

(Exclamation

Mark)

Warning

H315:

Causes skin

irritation.

P264, P280,

P302+P352,

P332+P313,

P362+P364

[1]

Eye Irritation

GHS07

(Exclamation

Mark)

Warning

H319:

Causes

serious eye

irritation.

P280,

P305+P351+

P338,

P337+P313

[1]

Specific

Target Organ

Toxicity

(Single

Exposure)

GHS07

(Exclamation

Mark)

Warning

H335: May

cause

respiratory

irritation.

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

[6]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risks associated with

(-)-Menthyloxyacetic acid.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory.
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Protection Type Specific Equipment
Rationale and Best
Practices

Reference(s)

Eye Protection

Chemical safety

goggles or a face

shield.

Essential for

protecting eyes from

splashes. Standard

safety glasses do not

provide adequate

protection.

[1]

Hand Protection

Chemical-resistant

gloves (e.g., nitrile,

neoprene).

Inspect gloves for any

signs of degradation

or perforation before

use. Dispose of

contaminated gloves

immediately and wash

hands thoroughly after

removal.

[1]

Body Protection Laboratory coat.

A fully fastened lab

coat provides a barrier

against accidental

spills.

[1]

Respiratory Protection

Use in a well-

ventilated area or

fume hood. If dust or

aerosol generation is

likely, a dust respirator

is recommended.

To minimize the

inhalation of any

potential vapors or

aerosols, all handling

of the compound

should be performed

within a certified

chemical fume hood.

[1]

Foot Protection Closed-toe shoes.

Protects feet from

spills and falling

objects.

[7]

Handling Procedures
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[1]

General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work area.[1]

Dispensing: When transferring the solid, do so carefully to avoid generating dust. Keep the

container tightly sealed when not in use.[1]

Storage
Conditions: Store in a cool, dark, and dry place in a tightly closed container.[1]

Incompatibilities: Store away from strong oxidizing agents.[1]

Shelf Life: When stored as a powder at -20°C, the shelf life is approximately 3 years. At 4°C,

it is approximately 2 years.[4]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol Reference(s)

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult, give oxygen. Seek

medical attention if symptoms

persist.

[1]

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

Remove any contaminated

clothing while continuing to

flush. Seek medical attention if

irritation develops or persists.

[1]

Eye Contact

Immediately flush the eyes

with water for at least 15

minutes, holding the eyelids

open. Remove contact lenses

if present and easy to do. Seek

immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and give

them two glasses of water to

drink. Seek immediate medical

attention.

[1]

Accidental Release Measures
Personal Precautions: Wear appropriate PPE as outlined in section 3.1. Evacuate

unnecessary personnel from the area.[1]

Environmental Precautions: Prevent the material from entering drains or waterways.[1]

Containment and Cleanup: For solid spills, carefully sweep up the material to avoid

generating dust and place it in a sealed container for disposal. For liquid spills, absorb with
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an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

Decontaminate the spill area with an appropriate cleaning agent.[1]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or foam.[1]

Specific Hazards: Hazardous combustion products may include carbon monoxide and

carbon dioxide.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Disposal Considerations
Dispose of (-)-Menthyloxyacetic acid and its containers in accordance with local, state, and

federal regulations. It may be possible to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Experimental Protocols: Chiral Resolution of a
Racemic Amine
(-)-Menthyloxyacetic acid is primarily used as a chiral resolving agent to separate racemic

mixtures, particularly amines and alcohols, by forming diastereomeric salts or esters that can

be separated by crystallization or chromatography.[9][10]

General Principle
The carboxylic acid group of (-)-Menthyloxyacetic acid reacts with a racemic amine to form a

pair of diastereomeric ammonium salts. Due to their different physical properties, these

diastereomers can be separated. Subsequent neutralization liberates the individual

enantiomers of the amine.

Generalized Experimental Workflow
The following diagram illustrates a typical workflow for the chiral resolution of a racemic amine

using (-)-Menthyloxyacetic acid.
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Workflow for Chiral Resolution of a Racemic Amine

Diastereomeric Salt Formation

Separation of Diastereomers

Liberation of Enantiomers and Recovery of Resolving Agent

Racemic Amine (R/S-NH2)

Mixing and Stirring

(-)-Menthyloxyacetic Acid Solvent (e.g., Ethanol, Methanol)

Mixture of Diastereomeric Salts
(R-NH3+...-OOC-Menthyloxy, S-NH3+...-OOC-Menthyloxy)

Fractional Crystallization or Chromatography

Isolated Diastereomer 1
(e.g., R-NH3+...-OOC-Menthyloxy)

Isolated Diastereomer 2
(e.g., S-NH3+...-OOC-Menthyloxy)

Neutralization (e.g., NaOH) Neutralization (e.g., NaOH)

Enantiomerically Pure Amine (R-NH2) Recovered (-)-Menthyloxyacetic Acid Enantiomerically Pure Amine (S-NH2) Recovered (-)-Menthyloxyacetic Acid

Click to download full resolution via product page

Caption: Chiral resolution workflow using (-)-Menthyloxyacetic acid.
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Detailed Protocol for Diastereomeric Ester Formation
and Separation
The following is a more detailed, generalized protocol for the resolution of a racemic alcohol

through the formation and separation of diastereomeric esters. A similar principle applies to the

resolution of amines via amide formation.

Esterification:

In a round-bottom flask, dissolve the racemic alcohol and a slight molar excess (e.g., 1.1

equivalents) of (-)-Menthyloxyacetic acid in a suitable anhydrous solvent (e.g.,

dichloromethane, toluene).

Add a coupling agent such as 2-methyl-6-nitrobenzoic anhydride (MNBA) or

dicyclohexylcarbodiimide (DCC) along with a catalytic amount of a base like 4-

(dimethylamino)pyridine (DMAP).[11]

Stir the reaction mixture at room temperature until the reaction is complete, as monitored

by thin-layer chromatography (TLC).

Upon completion, quench the reaction and perform a standard aqueous workup to isolate

the crude mixture of diastereomeric esters.

Separation of Diastereomers:

The crude mixture of diastereomers can be separated using one of the following methods:

Fractional Crystallization: Dissolve the crude mixture in a minimal amount of a suitable

hot solvent or solvent system. Allow the solution to cool slowly. The less soluble

diastereomer will crystallize out first. Filter the crystals and repeat the crystallization

process to improve diastereomeric purity.

Preparative High-Performance Liquid Chromatography (HPLC): Use a chiral stationary

phase (e.g., CHIRALPAK®) and an appropriate mobile phase (e.g., a mixture of hexane

and ethanol) to separate the diastereomers.[5] Collect the fractions corresponding to

each diastereomer.
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Hydrolysis and Recovery:

Hydrolysis of the Ester: Cleave the ester bond of each separated diastereomer to yield the

enantiomerically pure alcohol and recover the (-)-Menthyloxyacetic acid. This can be

achieved by base-catalyzed hydrolysis (e.g., using NaOH or KOH in a mixture of water

and an alcohol).[10]

Isolation: After hydrolysis, acidify the reaction mixture to protonate the carboxylate of the

resolving agent, making it soluble in an organic solvent. Extract the enantiomerically pure

alcohol with a suitable organic solvent. The aqueous layer will contain the salt of the

resolving agent. Further acidification of the aqueous layer followed by extraction will allow

for the recovery of the (-)-Menthyloxyacetic acid.

Logical Relationships in Safe Handling
The following diagram illustrates the logical flow of considerations and actions for the safe

handling of (-)-Menthyloxyacetic acid in a laboratory setting.
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Safe Handling Workflow for (-)-Menthyloxyacetic Acid

Pre-Handling Assessment

Emergency Response

Review Safety Data Sheet (SDS)

Identify Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Select Appropriate PPE

Wear Selected PPE Work in a Chemical Fume Hood

Dispense Carefully to Avoid Dust/Aerosols

Keep Container Tightly Closed When Not in Use

Decontaminate Work Surfaces

Dispose of Waste Properly

Wash Hands Thoroughly

Store in a Cool, Dry, Dark Place

Spill Exposure Fire

Click to download full resolution via product page

Caption: Key safety and handling procedures for (-)-Menthyloxyacetic acid.
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Biological Signaling Pathways
Currently, there is no significant published research indicating that (-)-Menthyloxyacetic acid
has a specific role in biological signaling pathways. Its primary application is as a synthetic

chiral resolving agent. The biological activity of menthol and its derivatives has been studied,

but specific data for (-)-Menthyloxyacetic acid in a biological context is not available.[7][8]

Researchers should treat it as a potentially bioactive compound due to its structural similarity to

other menthyl derivatives and handle it with the appropriate precautions until more data is

available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3429018#safety-and-handling-of-menthyloxyacetic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b3429018#safety-and-handling-of-menthyloxyacetic-acid
https://www.benchchem.com/product/b3429018#safety-and-handling-of-menthyloxyacetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3429018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

